1-(2-(trimethylsilyl)ethylsulfonyl)-1H-indol-7-amine
Overview
Description
The compound “1-(2-(trimethylsilyl)ethylsulfonyl)-1H-indol-7-amine” is a complex organic molecule. It contains an indole group, which is a common structure in many natural products and pharmaceuticals . The trimethylsilyl (TMS) group is often used in organic synthesis as a protecting group .
Chemical Reactions Analysis
Again, while specific reactions involving this compound are not available, compounds containing a TMS group are known to participate in a variety of reactions. The TMS group can be removed under certain conditions, allowing the molecule to undergo further reactions .Scientific Research Applications
Polymer Synthesis
This compound is utilized in the synthesis of novel N-sulfonyl aziridines , which are precursors to polymers. Controlled anionic ring-opening polymerization of these aziridines leads to the formation of poly(aziridine)s. These polymers have potential applications in materials science due to their unique properties .
Block Copolymer Formation
The compound serves as a building block for the creation of block copolymers. For instance, the desulfonylation of poly(sulfonylaziridine)s can be selectively achieved, leading to the formation of block copolymers with polypropylene imine. This process is significant for developing new materials with tailored properties .
Star-Shaped Polymers
1-(2-(trimethylsilyl)ethylsulfonyl)-1H-indol-7-amine: is instrumental in synthesizing three-armed star-shaped polymers. These polymers exhibit improved solubility and could be used in drug delivery systems and other biomedical applications .
Anionic Polymerization
The compound is involved in anionic polymerization processes. This method of polymerization is essential for creating high-molecular-weight polymers with narrow molecular weight distributions, which are crucial for precision applications in nanotechnology and electronics .
Safety and Hazards
properties
IUPAC Name |
1-(2-trimethylsilylethylsulfonyl)indol-7-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2O2SSi/c1-19(2,3)10-9-18(16,17)15-8-7-11-5-4-6-12(14)13(11)15/h4-8H,9-10,14H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SICZVFWRIFTWIS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C)(C)CCS(=O)(=O)N1C=CC2=C1C(=CC=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2O2SSi |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201202221 |
Source
|
| Record name | 1H-Indol-7-amine, 1-[[2-(trimethylsilyl)ethyl]sulfonyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201202221 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
296.46 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-(trimethylsilyl)ethylsulfonyl)-1H-indol-7-amine | |
CAS RN |
1374652-49-9 |
Source
|
| Record name | 1H-Indol-7-amine, 1-[[2-(trimethylsilyl)ethyl]sulfonyl]- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1374652-49-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1H-Indol-7-amine, 1-[[2-(trimethylsilyl)ethyl]sulfonyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201202221 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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